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Compound of Interest

Compound Name: Disperse Blue 60

Cat. No.: B15554470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Disperse
Blue 60 (C.I. 61104), an anthraquinone dye, in various organic solvents. This document is

intended for researchers, scientists, and professionals in drug development who may utilize this

dye in their work.

Core Concepts: Solubility of Disperse Dyes
Disperse dyes, including Disperse Blue 60, are non-ionic dyes with low water solubility. Their

application primarily involves dyeing hydrophobic fibers like polyester. Their solubility in organic

solvents, however, is a critical parameter in various industrial and research applications,

including non-textile uses and analytical method development. The principle of "like dissolves

like" is central to understanding their solubility, with non-polar to moderately polar organic

solvents generally being more effective at dissolving these dyes than highly polar solvents like

water.

Quantitative Solubility Data
While extensive quantitative data on the solubility of Disperse Blue 60 in a wide range of

organic solvents is not readily available in published literature, the following table summarizes

the known qualitative and quantitative solubility information.
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Solvent Temperature (°C) Solubility

Acetone Not Specified Soluble[1][2][3][4][5][6][7]

Dimethylformamide (DMF) Not Specified Soluble[2][3][6]

Pyridine Not Specified Soluble[2][3][6]

Ethanol Not Specified Slightly Soluble[2][3][6]

Standard Fat 20 121 mg/100g[8][9]

Water 20 2.5 µg/L[1][8]

Note: "Soluble" and "Slightly Soluble" are qualitative descriptors and do not provide specific

concentration values. Further experimental determination is required for precise solubility data

in these solvents. The LogP value of Disperse Blue 60 has been reported as > 4.2, indicating

its lipophilic nature and poor aqueous solubility.[10]

Experimental Protocol for Solubility Determination
The most common and reliable method for determining the thermodynamic solubility of a

compound is the shake-flask method. This can be coupled with a quantitative analytical

technique such as UV-Visible (UV-Vis) spectrophotometry to determine the concentration of the

dissolved dye.

Principle
An excess amount of the solid dye is equilibrated with the solvent of interest at a constant

temperature for a sufficient period to ensure saturation. The undissolved solid is then removed

by filtration or centrifugation, and the concentration of the dye in the clear supernatant is

determined.

Materials and Equipment
Disperse Blue 60 (pure solid)

Organic solvents of interest (e.g., acetone, dimethylformamide, pyridine, ethanol)

Analytical balance
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Scintillation vials or flasks with screw caps

Constant temperature shaker or incubator

Syringe filters (e.g., 0.45 µm PTFE)

UV-Vis spectrophotometer

Quartz or glass cuvettes

Volumetric flasks and pipettes

Detailed Methodology
Preparation of Standard Solutions:

Accurately weigh a small amount of Disperse Blue 60 and dissolve it in a known volume

of the desired organic solvent to prepare a stock solution of known concentration.

Perform serial dilutions of the stock solution to prepare a series of standard solutions with

decreasing, known concentrations.

Calibration Curve Generation:

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for Disperse Blue 60 in the specific solvent using the UV-Vis

spectrophotometer. The λmax for Disperse Blue 60 is approximately 670 nm, but it is

crucial to determine the exact λmax in each solvent.[2][6]

Use the pure solvent as a blank to zero the spectrophotometer.

Plot a graph of absorbance versus concentration for the standard solutions. This will be

the calibration curve.

Equilibration (Shake-Flask Method):

Add an excess amount of solid Disperse Blue 60 to a series of vials, ensuring there is

more solid than will dissolve.
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Add a known volume of the organic solvent to each vial.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a constant temperature shaker and agitate them for a predetermined

period (e.g., 24, 48, or 72 hours) to ensure equilibrium is reached. The time required for

equilibrium may need to be determined experimentally.

Sample Preparation and Analysis:

After equilibration, allow the vials to stand undisturbed at the same constant temperature

to let the excess solid settle.

Carefully withdraw a sample of the supernatant using a syringe and filter it through a

syringe filter to remove all undissolved particles.

Dilute the filtered supernatant with a known volume of the pure solvent to bring the

absorbance within the linear range of the calibration curve.

Measure the absorbance of the diluted sample at the λmax.

Calculation of Solubility:

Using the equation of the calibration curve, determine the concentration of the diluted

sample from its absorbance.

Calculate the original concentration of the saturated solution by multiplying the

concentration of the diluted sample by the dilution factor. This value represents the

solubility of Disperse Blue 60 in the specific organic solvent at that temperature.

Visualizing the Experimental Workflow
The following diagrams illustrate the key workflows for determining the solubility of Disperse
Blue 60.
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Caption: Experimental workflow for solubility determination.
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Caption: Shake-Flask method logical flow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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